Cas no 18420-46-7 (Decanedioic acid,1,10-bis(2-methylpropyl) ester)

• Product Name: Decanedioic acid,1,10-bis(2-methylpropyl) ester
• CAS No: 18420-46-7
• MF: C₁₈H₃₄O₄
• MW: 314.460166454315
• CID: 199447
• PubChem ID: 250618
• Update Time: 2025-04-19

Decanedioic acid,1,10-bis(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Decanedioic acid,1,10-bis(2-methylpropyl) ester
• bis(2-methylpropyl) decanedioate
• Decanedioic acid, bis(2-methylpropyl) ester
• Decanedioic acid, diisobutyl ester
• Diisobutyl sebacate
• AKOS000672611
• NCIOpen2_008373
• DTXSID30290659
• NSC70205
• 18420-46-7
• SCHEMBL250399
• HMOFGLGHQFZQDS-UHFFFAOYSA-N
• Sebacic acid, diisobutyl ester
• NSC-70205
• Decanedioic acid,bis(2-methylpropyl)ester

• Inchi： 1S/C18H34O4/c1-15(2)13-21-17(19)11-9-7-5-6-8-10-12-18(20)22-14-16(3)4/h15-16H,5-14H2,1-4H3
• InChI Key： HMOFGLGHQFZQDS-UHFFFAOYSA-N
• SMILES： O(CC(C)C)C(CCCCCCCCC(=O)OCC(C)C)=O

Computed Properties

• Exact Mass: 314.24582
• Monoisotopic Mass: 314.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 4.50560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters